Cas no 215118-68-6 (4-(tert-Butylcarbamoyl)benzoic acid)

4-(tert-Butylcarbamoyl)benzoic acid structure

215118-68-6 structure

Product Name:4-(tert-Butylcarbamoyl)benzoic acid

CAS No:215118-68-6

Molecular Formula:C₁₂H₁₅NO₃

Molecular Weight:221.2524

CID:1037859

4-(tert-Butylcarbamoyl)benzoic acid Properties

Names and Identifiers

- 4-(tert-Butylcarbamoyl)benzoic acid
- InChIKey： RRMLWCYLXRTPCH-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H15NO3/c1-12(2,3)13-10(14)8-4-6-9(7-5-8)11(15)16/h4-7H,1-3H3,(H,13,14)(H,15,16)
- SMILES： CC(C)(C)NC(=O)C1=CC=C(C=C1)C(=O)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Heavy Atom Count: 16

4-(tert-Butylcarbamoyl)benzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00BETM-50mg	t-Butyl 4-carboxybenzamide	215118-68-6	95%	50mg	$83.00
A2B Chem LLC	AF31626-50mg	4-(tert-Butylcarbamoyl)benzoic acid	215118-68-6	95%	50mg	$55.00
Aaron	AR00BF1Y-50mg	t-Butyl 4-carboxybenzamide	215118-68-6	95%	50mg	$52.00
Alichem	A019098653-25g	4-(tert-Butylcarbamoyl)benzoic acid	215118-68-6	95%	25g	$671.84	2023-09-02
Chemenu	CM154218-10g	4-(tert-butylcarbamoyl)benzoic acid	215118-68-6	95%	10g	$335	2023-01-09
Crysdot LLC	CD12095997-10g	4-(tert-Butylcarbamoyl)benzoic acid	215118-68-6	95+%	10g	$355	2024-07-24
Enamine	EN300-56561-0.05g	4-(tert-butylcarbamoyl)benzoic acid	215118-68-6	95%	0.05g	$19.0	2023-04-20
TRC	B814958-250mg	4-(tert-Butylcarbamoyl)benzoic Acid	215118-68-6		250mg	$ 50.00	2022-06-06

4-(tert-Butylcarbamoyl)benzoic acid Related Literature

1. Two glycosidases as label enzymes for concurrent enzyme-linked-immunosorbent-assay of two components via spectrophotometric-dual-enzyme-simultaneous-assay in one solution†

Hongbo Liu,Xiaolan Yang,Jizheng Dang,Lin Liu,Xiaolei Hu,Jun Pu,Gaobo Long,Fei Liao Anal. Methods, 2013,5, 5969-5976
2. Electrochemically catalyzed conversion of cornstalk lignin to aromatic compounds: an integrated process of anodic oxidation of a Pb/PbO2 electrode and hydrogenation of a nickel cathode in sodium hydroxide solution

Chunxing Lan,Hongxian Fan,Yuanyuan Shang,Dayu Shen,Gang Li Sustainable Energy Fuels, 2020,4, 1828-1836
3. Improved filtration performance and antifouling properties of polyethersulfone ultrafiltration membranes by blending with carboxylic acid functionalized polysulfone†

Zongli Xie,Huanting Wang,Chen Zhao,Derrick Ng RSC Adv., 2018,8, 7774-7784
4. Contents list

RSC Adv., 2012,2, 10413-10426
5. Recent developments in the production of liquid fuelsvia catalytic conversion of microalgae: experiments and simulations

Ping Wang,Yuhua Duan,Dirk Link,Bryan Morreale RSC Adv., 2012,2, 9727-9747
6. Photoelectron angular distributions as sensitive probes of surfactant layer structure at the liquid–vapor interface†

Rémi Dupuy,Jakob Filser,Clemens Richter,Robert Seidel,Tillmann Buttersack,Christophe Nicolas,John Bozek,Uwe Hergenhahn,Bernd Winter,Karsten Reuter,Hendrik Bluhm Phys. Chem. Chem. Phys., 2022,24, 4796-4808
7. Metal alkoxide-derived Co@NC/NCNS as a highly efficient bifunctional oxygen electrocatalyst†

Ying Wang,Hongjie Yuan,Fan Liu,Tianjun Hu Chem. Commun., 2021,57, 2994-2997
8. The heats of vaporization of the elements

Trans. Faraday Soc., 1954,50, 322-335
9. Broadening of the near-infrared emission band of the Mg2Al4Si5O18:Cr3+ phosphor for illumination emission applications

J. Mater. Chem. C, 2023,11, 14787-14795
10. Interaction of P-glycoprotein with anti-tumor drugs: the site, gate and pathway

Junqiao Zhang,Debing Li,Tianyang Sun,Qi Wang Soft Matter, 2015,11, 6633-6641

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